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Compound of Interest

Compound Name: Flazo Orange

Cat. No.: B1582942 Get Quote

Despite a comprehensive search for the dye Flazo Orange and its chemical identifier 1-(5-

chloro-2-hydroxyphenylazo)-2-naphthol (CAS 3566-94-7), there is a significant lack of scientific

literature detailing its use for cellular structure visualization. While identified as a chemical

entity, its application as a fluorescent probe or stain in biological imaging is not documented in

readily available scientific databases or supplier information. This scarcity of data prevents the

creation of an in-depth technical guide, as requested.

Initial investigations into "Flazo Orange" revealed a potential for confusion with other similarly

named and more commonly used fluorescent dyes, such as Thiazole Orange, FerroOrange,

and pHrodo Orange. These compounds have well-documented applications, protocols, and

data related to cellular imaging. However, Flazo Orange itself remains an enigma in this

context.

Further targeted searches using the specific chemical name and CAS number for Flazo
Orange yielded basic chemical and physical properties but no substantive information

regarding its use in microscopy, cellular staining protocols, or any associated signaling

pathways. The available information is limited to chemical supplier listings and general

classifications as a dye, without specific details on its biological applications.

Consequently, the core requirements for a technical guide—quantitative data for comparison,

detailed experimental methodologies, and signaling pathway diagrams—cannot be fulfilled due

to the absence of foundational research and published data for Flazo Orange in the field of

cellular biology.
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It is plausible that "Flazo Orange" is a trade name for a product with limited market presence

or a compound that has not been widely adopted by the research community for cellular

imaging purposes. Researchers, scientists, and drug development professionals seeking to

visualize cellular structures are advised to consider well-established fluorescent probes with

extensive supporting documentation and a proven track record in the scientific literature.

For professionals in the field, the following is a list of commonly used orange-emitting

fluorescent dyes with extensive documentation:

Thiazole Orange: Used for staining nucleic acids (DNA and RNA).

FerroOrange: A probe for detecting intracellular ferrous iron (Fe2+), often used in studies of

ferroptosis.

pHrodo Orange: A pH-sensitive dye used to label cells for phagocytosis studies.

MitoTracker Orange: Used for staining mitochondria in live cells.

Acridine Orange: A versatile dye that can stain DNA and RNA differently based on its

concentration and binding state.

Due to the lack of available information, no quantitative data tables, experimental protocols, or

signaling pathway diagrams for Flazo Orange can be provided.

To cite this document: BenchChem. [Flazo Orange: An Obscure Dye with Limited Application
in Cellular Visualization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582942#flazo-orange-for-cellular-structure-
visualization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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